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Compound of Interest

Compound Name: Diazinon-d10

Cat. No.: B020924 Get Quote

Essential Safety and Handling of Diazinon-d10
Diazinon-d10, a deuterated form of the organophosphate insecticide Diazinon, requires

stringent safety protocols in a laboratory setting due to its significant health hazards. This guide

provides essential information for researchers, scientists, and drug development professionals

on the appropriate personal protective equipment (PPE), handling procedures, and disposal

methods to ensure a safe laboratory environment.

Hazard Summary
Diazinon-d10 is classified as a hazardous substance with the following primary concerns:

High Acute Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[1]

Flammability: It is a highly flammable liquid and vapor.[1]

Carcinogenicity: It is suspected of causing cancer.[1][2]

Organ Damage: It may cause damage to the central nervous system and visual organs.[1]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3]
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Hazard Classification GHS Code Description

Flammable Liquids H225
Highly flammable liquid and

vapor.[1]

Acute Toxicity (Oral) H301 Toxic if swallowed.[1]

Acute Toxicity (Dermal) H311 Toxic in contact with skin.[1][3]

Acute Toxicity (Inhalation) H331 Toxic if inhaled.[1]

Carcinogenicity H350 May cause cancer.[1][2]

Specific Target Organ Toxicity H370

Causes damage to organs

(central nervous system, visual

organs).[1]

Aquatic Hazard (Acute) H400/H402
Very toxic/harmful to aquatic

life.[1]

Aquatic Hazard (Chronic) H410/H412
Very toxic/harmful to aquatic

life with long lasting effects.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against exposure to Diazinon-
d10. Below is a detailed breakdown of the required equipment.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Gloves are essential to reduce

hand exposure.[4] Ensure

gloves are made of a material

resistant to organophosphates.

Always wash hands thoroughly

after handling.

Eyes/Face
Safety glasses with side

shields or goggles; Face shield

Use safety glasses with front,

brow, and temple protection

against chemical splashes. A

face shield should be worn

when there is a risk of

splashing.

Body
Protective clothing; Chemical-

resistant apron

Wear a lab coat or coveralls. A

chemical-resistant apron is

recommended when handling

concentrated solutions.[5]

Contaminated clothing should

be removed immediately and

washed before reuse.[3]

Respiratory Respirator

Work in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a respirator is

necessary. The specific type of

respirator and cartridge should

be selected based on the

concentration and nature of

the work.

Experimental Protocol: Safe Handling of Diazinon-
d10
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Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

1. Preparation and Precaution:

Read and understand the Safety Data Sheet (SDS) for Diazinon-d10 before starting any

work.[2]

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and ensure it is in good condition.

Locate the nearest emergency eyewash station and safety shower.

2. Handling and Use:

Conduct all work with Diazinon-d10 inside a certified chemical fume hood to ensure proper

ventilation.[1]

Ground all equipment to prevent static discharge, as the substance is highly flammable.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area.

3. Storage:

Store Diazinon-d10 in a cool, well-ventilated, and locked area, accessible only to authorized

personnel.[3]

Keep the container tightly sealed to prevent leakage and evaporation.[1]

Store away from heat, sparks, and open flames.

4. Spills and Accidents:

In case of skin contact, immediately remove contaminated clothing and rinse the affected

area with plenty of water.

If inhaled, move to fresh air and seek medical attention.
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In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

For spills, evacuate the area and prevent the substance from entering drains. Absorb the

spill with an inert material and place it in a sealed container for disposal.

Disposal Plan
All waste containing Diazinon-d10 must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, used PPE,

and spill cleanup materials, in a designated and properly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste through an approved waste disposal company. Do

not dispose of it with regular laboratory trash or pour it down the drain. Adhere to all local,

state, and federal regulations for hazardous waste disposal.
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Safe Handling Workflow for Diazinon-d10
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Caption: Workflow for the safe handling of Diazinon-d10 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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